Cas no 2137582-36-4 ({1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol)

• Product Name: {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol
• CAS No: 2137582-36-4
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6424659
• PubChem ID: 165469372
• Update Time: 2025-10-25

{1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2137582-36-4
• EN300-764237
• {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol

• Inchi： 1S/C12H21N3O/c1-10-7-14(2)13-12(10)8-15-5-3-11(9-16)4-6-15/h7,11,16H,3-6,8-9H2,1-2H3
• InChI Key： BOBQDIQVIIAVJW-UHFFFAOYSA-N
• SMILES： OCC1CCN(CC2C(C)=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.3Ų

Additional information on {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol

Comprehensive Guide to {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol (CAS No. 2137582-36-4): Properties, Applications, and Market Insights

{1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol (CAS No. 2137582-36-4) is a specialized organic compound with a unique molecular structure that combines a piperidine ring and a pyrazole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of both hydroxymethyl and heterocyclic groups in its structure makes it an attractive candidate for drug discovery and material science applications.

The chemical formula of {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol is C₁₂H₂₁N₃O, with a molecular weight of 223.32 g/mol. Its piperidin-4-yl methanol core provides excellent solubility in polar organic solvents, while the 1,4-dimethyl-1H-pyrazol-3-yl substituent contributes to its stability under various conditions. Researchers are particularly interested in its potential as a pharmacophore in central nervous system (CNS) drug development, given the known biological activity of similar piperidine derivatives.

In pharmaceutical applications, {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol serves as a key intermediate for synthesizing potential neuromodulators and receptor ligands. Recent studies have explored its utility in creating compounds that may interact with G-protein coupled receptors (GPCRs), which are crucial targets for treating neurological disorders. The compound's structural features allow for easy modification, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

The agrochemical industry has also shown interest in CAS 2137582-36-4 derivatives for developing novel plant growth regulators and pest control agents. The pyrazole component is known to exhibit various biological activities, and when combined with the piperidine scaffold, it may lead to compounds with improved systemic activity in plants. Researchers are investigating its potential as a precursor for environmentally friendly agrochemicals with reduced ecological impact.

From a synthetic chemistry perspective, {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol presents interesting challenges and opportunities. The compound can be prepared through multistep organic synthesis involving N-alkylation of piperidine derivatives and subsequent functional group interconversions. Recent advances in flow chemistry and catalytic processes have improved the efficiency of its production, making it more accessible for research purposes.

The global market for specialty chemicals like 2137582-36-4 is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Market analysts predict particular demand for heterocyclic building blocks with multiple functional groups, as they offer greater versatility in drug design. The compound's stability and relatively straightforward scale-up synthesis make it commercially viable for various applications.

Quality control of {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to ensure purity and confirm structural integrity. Storage recommendations generally suggest keeping the compound in a cool, dry place under inert atmosphere to maintain stability. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment (PPE) when working with this chemical.

Recent scientific literature highlights several innovative applications of CAS 2137582-36-4 derivatives. Some studies have explored their use in developing fluorescent probes for biological imaging, while others have investigated their potential as metal-organic framework (MOF) precursors. The compound's ability to form stable complexes with various metal ions opens possibilities in catalysis and materials science applications.

For researchers considering working with {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol, it's important to consult the latest safety data sheets and regulatory information. While not classified as hazardous under standard conditions, proper risk assessment should always precede laboratory work. The compound's physicochemical properties, including melting point, boiling point, and solubility characteristics, should be considered when designing experiments.

Future research directions for 2137582-36-4 derivatives may focus on their potential in green chemistry applications and sustainable synthesis methods. There's growing interest in developing biocatalytic routes for producing such compounds, which could reduce environmental impact compared to traditional synthetic methods. Additionally, computational chemistry approaches are being employed to predict new bioactive derivatives of this interesting scaffold.

In conclusion, {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidin-4-yl}methanol (CAS No. 2137582-36-4) represents a valuable chemical entity with diverse potential applications across multiple scientific disciplines. Its unique structural features combine the advantages of both piperidine and pyrazole chemistry, making it particularly interesting for pharmaceutical and agrochemical research. As synthetic methodologies advance and biological screening techniques become more sophisticated, we can expect to see continued innovation utilizing this versatile molecular scaffold.